Cas no 2323-21-9 (ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate)

ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate structure

2323-21-9 structure

Product Name:ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate

CAS No:2323-21-9

Molecular Formula:C₁₁H₁₈O₃

Molecular Weight:198.258823871613

CID:6245102

PubChem ID:458120

ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate Properties

Names and Identifiers

- ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate
- 2323-21-9
- ethyl2,4-dimethyl-6-oxocyclohexane-1-carboxylate
- ethyl 2,4-dimethyl-6-oxocyclohexanecarboxylate
- SCHEMBL1782540
- VIMDIFXDYYRGLI-UHFFFAOYSA-N
- ethyl 2,4-dimethyl-6-oxo-cyclohexanecarboxylate
- 2,4-Dimethyl-6-oxocyclohexanecarboxylic acid, ethyl ester
- EN300-1126812
- AKOS014080353
- InChIKey： VIMDIFXDYYRGLI-UHFFFAOYSA-N
- Inchi： 1S/C11H18O3/c1-4-14-11(13)10-8(3)5-7(2)6-9(10)12/h7-8,10H,4-6H2,1-3H3
- SMILES： O=C1CC(C)CC(C)C1C(=O)OCC

Computed Properties

Exact Mass: 198.125594432g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 198.125594432g/mol
Heavy Atom Count: 14
Complexity: 235
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 43.4Å²

ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1126812-0.05g	ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate	2323-21-9	95%	0.05g	$468.0	2023-10-26

ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate Related Literature

1. A comparative structural study in monolayers of GPI fragments and their binary mixtures†

C. Stefaniu,I. Vilotijevic,G. Brezesinski Phys. Chem. Chem. Phys., 2014,16, 9259-9265
2. Unraveling the anionic oxygen loss and related structural evolution within O3-type Na layered oxide cathodes†

Yu Qiao,Kezhu Jiang J. Mater. Chem. A, 2019,7, 20405-20413
3. PEDOT coated microneedles towards electrochemically assisted skin sampling†

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5. CVD-deposited Cu2O thin films with a record Hall hole mobility of 263 cm2 V−1 s−1 and field-effect mobility of 0.99 cm2 V−1 s−1†

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6. High hole mobilities in two dimensional monolayer MSi2Z4 (M = Mo/W; Z = P, As, Sb) for solar cells†

Jing Fan J. Mater. Chem. C, 2022,10, 15483-15490
7. A type-II semiconductor (ZnO/CuS heterostructure) for visible light photocatalysis†

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8. Controlled self-assembly of Ni foam supported poly(ethyleneimine)/reduced graphene oxide three-dimensional composite electrodes with remarkable synergistic effects for efficient oxygen evolution†

J. Mater. Chem. A, 2017,5, 1201-1210
9. XX.—The effect of the constitution of a chloroamine on its hydrolysis constant

J. Chem. Soc., 1928, 138-143
10. Pulsed-addition ring-opening metathesis polymerization with functional enyne reagents†

Tianqi Zhang,Will R. Gutekunst Polym. Chem., 2020,11, 259-264

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